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Compound of Interest

Compound Name: CHR-6494

Cat. No.: B606661 Get Quote

Essential Safety and Handling Guide for CHR-
6494
FOR RESEARCH USE ONLY. Not for use in humans.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling CHR-6494, a potent Haspin kinase inhibitor. The

following procedural guidance is intended to ensure the safe handling, use, and disposal of this

compound.

Hazard Identification and Safety Precautions
While a comprehensive Safety Data Sheet (SDS) under Regulation (EC) No. 1907/2006

(REACH) may not be readily available, CHR-6494 is a potent, biologically active small

molecule inhibitor and should be handled with care. One supplier has classified it as Water

Hazard Class 3 (WGK 3), indicating it is highly hazardous to water. Therefore, it is crucial to

prevent its release into the environment.

Based on its mechanism of action—disrupting mitosis and inducing apoptosis—it should be

considered potentially hazardous. All personnel must be trained in handling potent compounds

and adhere to standard laboratory safety protocols.
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A comprehensive approach to personal protection is mandatory when handling CHR-6494 in

either powder or solution form.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Change gloves immediately if

contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory coat

Fully buttoned lab coat.

Consider a disposable gown

for weighing and aliquoting.

Respiratory Protection Face mask or respirator

Recommended when handling

the powder form to avoid

inhalation. Use in a well-

ventilated area or a chemical

fume hood.

Handling and Storage
Proper handling and storage are critical to maintain the integrity of CHR-6494 and ensure the

safety of laboratory personnel.

Storage Recommendations
Form Storage Temperature Duration

Powder -20°C Up to 3 years

In Solvent (e.g., DMSO) -80°C Up to 1 year

-20°C Up to 1 month

Note: To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions.
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Preparation of Stock Solutions:

Perform all weighing and initial dilutions of the powdered compound within a chemical

fume hood or a ventilated balance enclosure to minimize inhalation exposure.

CHR-6494 is soluble in DMSO.[1] For example, a 10 mM stock solution can be prepared

by dissolving the compound in DMSO.[2]

Ensure fresh, high-quality DMSO is used, as moisture-absorbing DMSO can reduce

solubility.[1]

General Handling:

Avoid contact with skin and eyes.

Do not ingest or inhale.

Wash hands thoroughly after handling.

Prepare working solutions from the stock solution in a well-ventilated area.

Spill and Disposal Plan
Spill Management

Evacuate: Clear the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For liquid spills, use absorbent, non-combustible material (e.g., vermiculite, sand, or

earth). For powder spills, carefully cover with a damp paper towel to avoid generating dust.

Collect: Carefully scoop the contained material into a sealed, labeled waste container.

Clean: Decontaminate the spill area with an appropriate laboratory cleaner, followed by a

water rinse.

Dispose: Dispose of all contaminated materials as hazardous waste.
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Disposal Plan
All waste containing CHR-6494, including empty vials, contaminated PPE, and experimental

materials, must be disposed of as hazardous chemical waste. Follow all local, state, and

federal regulations for hazardous waste disposal. Do not dispose of CHR-6494 down the drain

or in regular trash.

Experimental Protocols and Data
CHR-6494 is a potent inhibitor of Haspin kinase with an IC₅₀ of 2 nM.[1] It functions by

inhibiting the phosphorylation of Histone H3 at threonine 3 (H3T3ph), a critical step for proper

chromosome alignment and segregation during mitosis.[3] This disruption leads to mitotic

catastrophe, cell cycle arrest in the G2/M phase, and ultimately apoptosis in cancer cells.

In Vitro Experimental Data
CHR-6494 has demonstrated anti-proliferative effects across various cancer cell lines.

Cell Line Cancer Type IC₅₀ (nM)

HCT-116 Colon Carcinoma 500

HeLa Cervical Cancer 473

MDA-MB-231 Breast Cancer 752

COLO-792 Melanoma 497

RPMI-7951 Melanoma 628

BxPC-3-Luc Pancreatic Cancer 849

Key Experimental Methodologies
Cell Viability Assay (Crystal Violet Staining)

Seed cells in a 96-well plate at a density of 4,000 cells/well and allow them to attach for 24

hours.
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Treat cells with various concentrations of CHR-6494 (or DMSO as a vehicle control) for the

desired duration (e.g., 72 hours).

Fix the cells with 4% paraformaldehyde in PBS for 10 minutes at room temperature.

Stain the cells with 0.05% crystal violet in PBS for 20 minutes.

Wash the plates with water and allow them to air dry.

Solubilize the dye with 30% acetic acid.

Measure the absorbance at 590 nm using a microplate reader.

In Vivo Administration Protocol (Mouse Xenograft Model)

Preparation of Dosing Solution:

Dissolve CHR-6494 in 100% DMSO to create a stock solution (e.g., 5 µg/µL).

For intraperitoneal (i.p.) injection, the vehicle can be prepared with 10% DMSO and 20%

2-hydroxypropyl-β-cyclodextrin in saline.

The final injectable solution is prepared by diluting the CHR-6494 stock into the vehicle.

Dosing Regimen:

CHR-6494 has been administered to mice at doses ranging from 20 mg/kg to 50 mg/kg via

i.p. injection.

A common treatment cycle involves five consecutive daily injections followed by a period

of no treatment.

Visualized Workflows and Pathways
Haspin Kinase Signaling Pathway Inhibition by CHR-
6494
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Caption: Inhibition of Haspin kinase by CHR-6494 blocks Histone H3 phosphorylation, leading

to mitotic arrest and apoptosis.

Experimental Workflow: In Vitro Cell Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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